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Compound of Interest

Compound Name: GANT 58

Cat. No.: B1674623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
GANT 58 is a potent and specific antagonist of the GLI family of transcription factors, key

effectors of the Hedgehog (Hh) signaling pathway.[1][2] It inhibits GLI1-mediated transcription,

making it a valuable tool for studying Hh pathway-dependent cellular processes such as

proliferation, differentiation, and tumorigenesis.[1][3] These application notes provide detailed

protocols for the preparation, storage, and use of GANT 58 stock solutions in dimethyl

sulfoxide (DMSO) for in vitro cellular assays.

Data Presentation
GANT 58 Properties

Property Value Source

Molecular Weight 392.48 g/mol [4]

Formula C₂₄H₁₆N₄S [4][5]

CAS Number 64048-12-0 [4][5]

Appearance Light yellow to yellow solid [4]

Purity ≥98% (HPLC) [5]
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Solubility of GANT 58 in DMSO
Vendor/Source Reported Solubility

Sigma-Aldrich >10 mg/mL

MedchemExpress
≥ 9.1 mg/mL (provides a protocol for this

concentration)[4]

TargetMol 9.09 mg/mL (23.16 mM)[6]

Cayman Chemical 1.1 mg/mL[7]

Note: Solubility can vary based on the specific lot of the compound and the purity of the DMSO.

Recommended Storage Conditions for GANT 58 Stock
Solution (in DMSO)

Temperature Storage Duration Source

-20°C Up to 1 year [4]

-80°C Up to 2 years [4]

To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution

into smaller, single-use volumes.[4][8]

Signaling Pathway
The Hedgehog signaling pathway is crucial during embryonic development and its aberrant

activation is implicated in various cancers. GANT 58 acts as a downstream inhibitor of this

pathway. In the absence of the Hedgehog ligand, the transmembrane protein Patched (PTCH)

inhibits Smoothened (SMO). Upon ligand binding, this inhibition is relieved, leading to the

activation of the GLI transcription factors. GANT 58 directly inhibits the activity of GLI1 and

GLI2, preventing the transcription of Hh target genes.[1][2][5][9]
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Caption: The Hedgehog signaling pathway and the inhibitory action of GANT 58.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM GANT 58 Stock
Solution in DMSO
Materials:

GANT 58 powder (e.g., 5 mg)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Pre-weigh GANT 58: Accurately weigh out the desired amount of GANT 58 powder in a

sterile microcentrifuge tube. For example, to prepare a 10 mM stock solution, you will need

3.9248 mg of GANT 58 for every 1 mL of DMSO.

Calculate DMSO Volume: Based on the mass of GANT 58, calculate the required volume of

DMSO to achieve a 10 mM concentration. The formula to use is: Volume (L) = Mass (g) /

(Molecular Weight ( g/mol ) * Molarity (mol/L))

Dissolve GANT 58: Add the calculated volume of DMSO to the microcentrifuge tube

containing the GANT 58 powder.

Mix Thoroughly: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the

compound does not fully dissolve, sonication in a water bath for 5-10 minutes can be

beneficial.[6] Visually inspect the solution to ensure there are no visible particles.

Aliquot for Storage: To prevent degradation from multiple freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes.[4][8]
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Store Properly: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C

for long-term storage (up to 2 years).[4]

Protocol 2: General Workflow for a Cell-Based Assay
Using GANT 58
This protocol provides a general workflow for treating cultured cells with GANT 58. The final

concentration of GANT 58 will need to be optimized for your specific cell line and assay. A

common final concentration range is 5-20 µM.[1][4]

Procedure:

Cell Seeding: Seed your cells in the appropriate culture plates (e.g., 96-well plates for

viability assays) and allow them to adhere and grow for 24 hours.

Prepare Working Solution: Thaw an aliquot of the 10 mM GANT 58 stock solution. Dilute the

stock solution in your cell culture medium to prepare a working solution. For example, to

achieve a final concentration of 10 µM in the well, you can prepare a 2X working solution (20

µM) and add an equal volume to the cells.

DMSO Control: It is crucial to include a vehicle control in your experiment. This will consist of

cell culture medium with the same final concentration of DMSO as the GANT 58-treated

wells. The final DMSO concentration should ideally be kept below 0.5% to avoid cellular

toxicity.[8]

Treatment: Remove the old medium from the cells and add the GANT 58-containing medium

or the DMSO vehicle control medium.

Incubation: Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours).

Assay: Following incubation, perform your desired downstream analysis, such as a cell

viability assay (e.g., MTT or resazurin), a reporter gene assay, or gene expression analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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